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Introduction
Lung cancer remains a leading cause of cancer-related mortality worldwide, with a significant

need for novel therapeutic agents. A subset of cells within tumors, known as cancer stem cells

(CSCs), are thought to drive tumor initiation, metastasis, and resistance to conventional

therapies. SNG-1153 is a novel investigational compound that has demonstrated potent anti-

cancer activity, particularly against lung CSCs.[1][2][3] These application notes provide detailed

protocols for utilizing SNG-1153 in three-dimensional (3D) lung cancer cell culture models,

which more accurately mimic the in vivo tumor microenvironment compared to traditional 2D

cultures. The primary mechanism of action of SNG-1153 involves the downregulation of the

Wnt/β-catenin signaling pathway, a critical pathway in the maintenance of cancer stem cells.[1]

Mechanism of Action of SNG-1153
SNG-1153 exerts its anti-cancer effects by targeting the Wnt/β-catenin signaling pathway.[1] In

the absence of Wnt signaling, β-catenin is phosphorylated by a destruction complex, leading to

its ubiquitination and subsequent degradation. SNG-1153 has been shown to induce β-catenin

phosphorylation, leading to its downregulation.[1] This, in turn, suppresses the expression of

downstream target genes involved in cell proliferation and survival, such as c-myc and cyclin

D1.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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